![molecular formula C5H6ClN3O2 B1526260 methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate CAS No. 1308384-35-1](/img/structure/B1526260.png)
methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate
Overview
Description
“Methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate” is a chemical compound with the empirical formula C5H6ClN3O2 and a molecular weight of 175.57 . It is a solid substance . This compound belongs to the class of halogenated heterocycles .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate”, has been reported in various studies . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate” can be represented by the SMILES string “COC(=O)Cn1cnc(Cl)n1” and the InChI string "1S/C5H6ClN3O2/c1-11-4(10)2-9-3-7-5(6)8-9/h3H,2H2,1H3" .Chemical Reactions Analysis
The chemical reactions involving “methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate” and its derivatives have been studied in the context of their potential as anticancer agents . The cytotoxic activities of the synthesized compounds were evaluated against three human cancer cell lines including MCF-7, Hela, and A549 using MTT assay .Scientific Research Applications
Anticancer Research
Triazole derivatives have been explored for their potential anticancer properties. For instance, a study detailed the synthesis of a compound that induced apoptosis in BT-474 cells, a breast cancer cell line . Another research synthesized triazole derivatives and evaluated them for their anticancer activity against various cancer cell lines .
Drug Discovery
The unique structure of triazoles has made them valuable in drug discovery. They have been used to create potent antiproliferative agents against specific cancer cells, such as MV4-11 cells, with significant efficacy .
Organic Synthesis
Triazoles serve as key intermediates in organic synthesis. A novel, metal-free process for synthesizing triazole derivatives has been reported, showcasing an efficient and environmentally benign method .
Material Science
In material science, triazoles have contributed to the development of new materials, including the creation of liquid crystals and nanotube production .
Enzyme Modification
The versatility of triazoles extends to enzyme modification, where they are used to alter enzyme properties for various applications .
Peptide Conjugation
Triazoles are also utilized in peptide conjugation, which is crucial for developing therapeutic peptides and studying protein interactions .
Future Directions
The future directions in the research of “methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate” and its derivatives could involve further exploration of their anticancer properties . Additionally, more detailed studies on their physical and chemical properties, as well as safety and hazards, would be beneficial.
properties
IUPAC Name |
methyl 2-(3-chloro-1,2,4-triazol-1-yl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3O2/c1-11-4(10)2-9-3-7-5(6)8-9/h3H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSUOBKMEIQMTGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C=NC(=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (3-chloro-1H-1,2,4-triazol-1-yl)acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.